Cas no 1000342-21-1 (3-Bromo-4-trifluoromethyl (1H)Indazole)

• Product Name: 3-Bromo-4-trifluoromethyl (1H)Indazole
• CAS No: 1000342-21-1
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD09749936
• CID: 1069510
• PubChem ID: 24729387
• Update Time: 2025-05-21

3-Bromo-4-trifluoromethyl (1H)Indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(trifluoromethyl)-1H-indazole
• 3-bromo-4-(trifluoromethyl)-2H-indazole
• 3-BROMO-4-TRIFLUOROMETHYL (1H)INDAZOLE
• 1000342-21-1
• FNSKQNJDJIKPPC-UHFFFAOYSA-N
• AS-9361
• CS-0316767
• AKOS022172986
• 3-Bromo-4-trifluoromethyl(1h)indazole
• 1H-Indazole, 3-bromo-4-(trifluoromethyl)-
• AMY9457
• DTXSID90646734
• DB-204332
• MFCD09749936
• 3-Bromo-4-trifluoromethyl (1H)Indazole

• MDL： MFCD09749936
• Inchi： 1S/C8H4BrF3N2/c9-7-6-4(8(10,11)12)2-1-3-5(6)13-14-7/h1-3H,(H,13,14)
• InChI Key： FNSKQNJDJIKPPC-UHFFFAOYSA-N
• SMILES： BrC1=C2C(C=CC=C2C(F)(F)F)=NN1

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Boiling Point: 328.1±37.0 °C at 760 mmHg
• Flash Point: 154.8±27.9 °C

3-Bromo-4-trifluoromethyl (1H)Indazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-4-trifluoromethyl (1H)Indazole

3-Bromo-4-Trifluoromethyl (1H)Indazole: A Comprehensive Overview

3-Bromo-4-trifluoromethyl (1H)indazole, also known by its CAS number 1000342-21-1, is a heterocyclic organic compound with significant applications in various fields of chemistry. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a bromine atom at position 3 and a trifluoromethyl group at position 4 introduces unique electronic and steric properties, making it a valuable molecule in research and development.

The synthesis of 3-bromo-4-trifluoromethyl (1H)indazole typically involves multi-step reactions, often starting from indole derivatives. Recent advancements in synthetic chemistry have enabled more efficient routes, such as the use of microwave-assisted synthesis or catalytic methods, to achieve higher yields and purities. These methods are particularly important for large-scale production in industries like pharmaceuticals and agrochemicals.

In terms of physical properties, 3-bromo-4-trifluoromethyl (1H)indazole exhibits a melting point of approximately 285°C and is sparingly soluble in common organic solvents. Its electronic properties are influenced by the electron-withdrawing trifluoromethyl group and the electron-donating bromine atom, which can be exploited in various chemical reactions. For instance, the trifluoromethyl group enhances the molecule's stability under harsh conditions, while the bromine atom can act as a leaving group in substitution reactions.

The application of 3-bromo-4-trifluoromethyl (1H)indazole spans across multiple domains. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in cancer progression. For example, researchers at the University of California have demonstrated that derivatives of this compound can modulate protein kinases, offering new avenues for anticancer drug development.

In the field of agrochemistry, 3-bromo-4-trifluoromethyl (1H)indazole is being explored as a component in fungicides and herbicides. Its ability to inhibit key enzymes in plant pathogens makes it a promising candidate for crop protection. A study published in the Journal of Agricultural and Food Chemistry reported that this compound exhibits potent activity against Fusarium species, which are major pathogens affecting wheat crops worldwide.

The environmental impact of 3-bromo-4-trifluoromethyl (1H)indazole is another area of interest. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that while it is effective as a pesticide, its persistence in the environment requires careful monitoring to prevent ecological disruption.

In conclusion, 3-bromo-4-trifluoromethyl (1H)indazole, with its unique chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications range from drug discovery to pest control, with ongoing studies uncovering new potentials for this intriguing compound.